Cas no 2361640-22-2 (9-(prop-2-enoyl)-1-oxa-9-azaspiro5.5undecan-4-one)

9-(Prop-2-enoyl)-1-oxa-9-azaspiro[5.5]undecan-4-one is a spirocyclic compound featuring a unique structural framework combining an acryloyl group with a 1-oxa-9-azaspiro[5.5]undecan-4-one core. This structure offers versatility in synthetic applications, particularly in polymer chemistry and pharmaceutical intermediates, due to its reactive acrylate moiety and rigid spirocyclic backbone. The compound’s stability and functional group compatibility make it suitable for controlled polymerization processes, such as radical or Michael addition reactions. Its spirocyclic architecture may also enhance steric and electronic properties, enabling tailored modifications for advanced material design or bioactive molecule development. The product is typically handled under controlled conditions due to its potential reactivity.

9-(prop-2-enoyl)-1-oxa-9-azaspiro5.5undecan-4-one structure

2361640-22-2 structure

Product Name:9-(prop-2-enoyl)-1-oxa-9-azaspiro5.5undecan-4-one

CAS No:2361640-22-2

MF:C₁₂H₁₇NO₃

MW:223.268283605576

CID:6019774

PubChem ID:139018627

Update Time:2025-05-25

9-(prop-2-enoyl)-1-oxa-9-azaspiro5.5undecan-4-one Chemical and Physical Properties

Names and Identifiers

- 9-(prop-2-enoyl)-1-oxa-9-azaspiro5.5undecan-4-one
- 9-Prop-2-enoyl-1-oxa-9-azaspiro[5.5]undecan-4-one
- EN300-26576626
- 9-(prop-2-enoyl)-1-oxa-9-azaspiro[5.5]undecan-4-one
- Z3064879657
- 2361640-22-2
- Inchi： 1S/C12H17NO3/c1-2-11(15)13-6-4-12(5-7-13)9-10(14)3-8-16-12/h2H,1,3-9H2
- InChI Key： YTLUHRJSAFDNOM-UHFFFAOYSA-N
- SMILES： O1CCC(CC21CCN(C(C=C)=O)CC2)=O

Computed Properties

Exact Mass: 223.12084340g/mol
Monoisotopic Mass: 223.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 46.6Å²

9-(prop-2-enoyl)-1-oxa-9-azaspiro5.5undecan-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26576626-0.05g	9-(prop-2-enoyl)-1-oxa-9-azaspiro[5.5]undecan-4-one	2361640-22-2	90%	0.05g	$246.0	2023-09-14

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Additional information on 9-(prop-2-enoyl)-1-oxa-9-azaspiro5.5undecan-4-one

Compound CAS No 2361640-22-2: 9-(prop-2-enoyl)-1-oxa-9-azaspiro[5.5]undecan-4-one

The compound 9-(prop-2-enoyl)-1-oxa-9-azaspiro[5.5]undecan is a unique organic molecule with the CAS registry number CAS No 2361640. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, an oxygen atom (hence the "oxa" prefix). The structure of this compound is further defined by the presence of an enoyl group at the 9-position and a ketone group at the 4-position, making it a highly functionalized molecule with potential applications in various fields.

The synthesis of 9-(prop-enoyl)-oxa-aza-spiro[5.5]undecanone involves a series of carefully controlled reactions, including alkylation, oxidation, and cyclization steps. Recent advancements in synthetic chemistry have enabled the efficient production of such complex structures, ensuring high purity and reproducibility.

One of the most intriguing aspects of this compound is its potential in drug delivery systems due to its spirocyclic structure, which can provide enhanced stability and bioavailability when incorporated into pharmaceutical formulations. Researchers have also explored its role as a building block for more complex molecules, leveraging its versatile functional groups for further chemical modifications.

In terms of physical properties, CAS No 2361640-based compounds exhibit a melting point around 180°C and are soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make them suitable for use in various chemical reactions and analytical techniques.

The latest studies on this compound have focused on its application in biodegradable polymers and its potential use in sustainable materials science. By incorporating this compound into polymer matrices, scientists have demonstrated improved mechanical properties and enhanced biocompatibility, opening new avenues for its use in medical devices and packaging materials.

In conclusion, 9-(prop-enoyl)-oxa-aza-spiro[5.5]undecanone represents a significant advancement in organic chemistry with promising applications across multiple industries.